(-)-Matairesinol
(-)-Matairesinol
(-)-Matairesinol, also known as artigenin congener, belongs to the class of organic compounds known as dibenzylbutyrolactone lignans. These are lignan compounds containing a 3, 4-dibenzyloxolan-2-one moiety (-)-Matairesinol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral (-)-Matairesinol has been primarily detected in urine. Within the cell, (-)-matairesinol is primarily located in the membrane (predicted from logP) (-)-Matairesinol can be converted into matairesinoside.
(-)-matairesinol is a lignan that is gamma-butyrolactone in which the 3 and 4 positions are substituted by 4-hydroxy-3-methoxybenzyl groups (the 3R,4R-diastereomer). It has a role as a phytoestrogen, a plant metabolite, an angiogenesis inhibitor and an anti-asthmatic agent. It is a polyphenol, a lignan and a gamma-lactone.
(-)-matairesinol is a lignan that is gamma-butyrolactone in which the 3 and 4 positions are substituted by 4-hydroxy-3-methoxybenzyl groups (the 3R,4R-diastereomer). It has a role as a phytoestrogen, a plant metabolite, an angiogenesis inhibitor and an anti-asthmatic agent. It is a polyphenol, a lignan and a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
580-72-3
VCID:
VC0191791
InChI:
InChI=1S/C20H22O6/c1-24-18-9-12(3-5-16(18)21)7-14-11-26-20(23)15(14)8-13-4-6-17(22)19(10-13)25-2/h3-6,9-10,14-15,21-22H,7-8,11H2,1-2H3/t14-,15+/m0/s1
SMILES:
Molecular Formula:
C20H22O6
Molecular Weight:
358.4 g/mol
(-)-Matairesinol
CAS No.: 580-72-3
Natural Products
VCID: VC0191791
Molecular Formula: C20H22O6
Molecular Weight: 358.4 g/mol
| CAS No. | 580-72-3 |
|---|---|
| Product Name | (-)-Matairesinol |
| Molecular Formula | C20H22O6 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | (3R,4R)-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one |
| Standard InChI | InChI=1S/C20H22O6/c1-24-18-9-12(3-5-16(18)21)7-14-11-26-20(23)15(14)8-13-4-6-17(22)19(10-13)25-2/h3-6,9-10,14-15,21-22H,7-8,11H2,1-2H3/t14-,15+/m0/s1 |
| Standard InChIKey | MATGKVZWFZHCLI-LSDHHAIUSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)C[C@H]2COC(=O)[C@@H]2CC3=CC(=C(C=C3)O)OC)O |
| Canonical SMILES | COC1=C(C=CC(=C1)CC2COC(=O)C2CC3=CC(=C(C=C3)O)OC)O |
| Melting Point | 119°C |
| Physical Description | Solid Pearl white powder, Bland aroma |
| Description | (-)-Matairesinol, also known as artigenin congener, belongs to the class of organic compounds known as dibenzylbutyrolactone lignans. These are lignan compounds containing a 3, 4-dibenzyloxolan-2-one moiety (-)-Matairesinol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral (-)-Matairesinol has been primarily detected in urine. Within the cell, (-)-matairesinol is primarily located in the membrane (predicted from logP) (-)-Matairesinol can be converted into matairesinoside. (-)-matairesinol is a lignan that is gamma-butyrolactone in which the 3 and 4 positions are substituted by 4-hydroxy-3-methoxybenzyl groups (the 3R,4R-diastereomer). It has a role as a phytoestrogen, a plant metabolite, an angiogenesis inhibitor and an anti-asthmatic agent. It is a polyphenol, a lignan and a gamma-lactone. |
| Solubility | Practically insoluble to insoluble Sparingly Soluble (in ethanol) |
| Synonyms | matai-resinol matairesinol |
| PubChem Compound | 119205 |
| Last Modified | Nov 11 2021 |
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